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Compound of Interest

Compound Name: (R)-UT-155

Cat. No.: B610603 Get Quote

Essential Safety and Handling Guide for (R)-UT-
155
This document provides immediate and essential safety protocols, operational guidelines, and

disposal procedures for the handling of (R)-UT-155 in a research environment. The information

is intended for researchers, scientists, and drug development professionals to ensure safe

laboratory practices.

Hazard Identification and Personal Protective
Equipment (PPE)
(R)-UT-155 is a selective androgen receptor (AR) antagonist intended for laboratory research

use only.[1] While a specific Safety Data Sheet (SDS) for (R)-UT-155 was not found, a

representative SDS for a similar research compound from the same supplier indicates that it

may cause skin irritation, serious eye damage, and respiratory irritation. Therefore, stringent

adherence to PPE protocols is mandatory.

Minimum PPE Requirements:[2]

Eye and Face Protection: Safety glasses with side shields are the minimum requirement.[2]

For tasks with a splash hazard, chemical splash goggles and a face shield are necessary.[2]

[3]
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Hand Protection: Disposable nitrile gloves are the minimum requirement for incidental

contact.[2] For prolonged handling or direct contact, double-gloving or using thicker,

chemical-resistant gloves is recommended. Always consult the glove manufacturer's

compatibility chart.

Body Protection: A standard laboratory coat is required. For tasks with a higher risk of

splashes or spills, a chemically resistant apron or coveralls should be worn over the lab coat.

[3]

Footwear: Closed-toe shoes must be worn at all times in the laboratory.[3]

Respiratory Protection: If working with the compound as a powder or in a way that could

generate aerosols or dust, a respirator may be necessary.[3] All work with solid (R)-UT-155
should be performed in a certified chemical fume hood to minimize inhalation exposure.

Summary of Recommended PPE:

Hazard Type Required Personal Protective Equipment

Eye/Face Hazard
Safety glasses with side shields (minimum),

chemical splash goggles, face shield

Skin Hazard
Nitrile gloves (minimum), lab coat, closed-toe

shoes

Inhalation Hazard
Chemical fume hood, respirator (if dust/aerosol

generation is likely)

Operational Procedures for Safe Handling
Adherence to standard laboratory operating procedures is critical to minimize exposure and

ensure a safe working environment.

Step-by-Step Handling Protocol:

Preparation:

Ensure all necessary PPE is available and in good condition.
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Verify that a chemical fume hood is certified and functioning correctly.

Have a spill kit readily accessible.

Clearly label all containers with the chemical name and any known hazards.

Weighing and Aliquoting (for solid compound):

Perform all manipulations of the solid compound within a chemical fume hood to prevent

inhalation of dust.

Use appropriate tools (e.g., spatulas, weigh paper) to handle the powder.

Close the container tightly immediately after use.

Solution Preparation:

Prepare solutions in a chemical fume hood.

Add the solvent to the solid compound slowly to avoid splashing.

Ensure the container is appropriate for the solvent being used.

Experimental Use:

Handle all solutions containing (R)-UT-155 with the same level of precaution as the solid

compound.

Avoid direct contact with skin and eyes.

Keep containers closed when not in use.

Post-Handling:

Decontaminate all work surfaces with an appropriate solvent and then a cleaning agent.

Remove PPE in the correct order to avoid cross-contamination (gloves first, then

goggles/face shield, then lab coat).
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Wash hands thoroughly with soap and water after removing PPE.[4]

Disposal Plan
Proper disposal of (R)-UT-155 and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal:

Solid Waste:

Collect all solid (R)-UT-155 waste, including empty stock containers and contaminated

items (e.g., weigh paper, pipette tips), in a designated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste:

Collect all liquid waste containing (R)-UT-155 in a separate, sealed, and clearly labeled

hazardous waste container.

Do not mix with other incompatible waste streams.[5]

The first rinse of any glassware that contained (R)-UT-155 should be collected as

hazardous waste.[5]

Contaminated PPE:

Dispose of grossly contaminated gloves and other disposable PPE as hazardous waste.

Disposal Workflow:

Collection: Collect all hazardous waste at the point of generation in appropriately labeled

containers.

Storage: Store hazardous waste containers in a designated satellite accumulation area

within the laboratory.
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Labeling: Ensure all waste containers are clearly labeled with "Hazardous Waste" and the

chemical contents.

Pickup: Arrange for the disposal of hazardous waste through your institution's Environmental

Health and Safety (EHS) office. Do not dispose of (R)-UT-155 down the drain or in the

regular trash.[5]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling (R)-UT-155 in a laboratory

setting.
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Caption: General laboratory workflow for the safe handling and disposal of (R)-UT-155.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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